Cas no 1540864-46-7 (5-(2,4-Dichlorophenyl)-1-methyl-1h-pyrazol-4-amine)

• Product Name: 5-(2,4-Dichlorophenyl)-1-methyl-1h-pyrazol-4-amine
• CAS No: 1540864-46-7
• MF: C₁₀H₉Cl₂N₃
• MW: 242.104559659958
• CID: 5823006
• PubChem ID: 83719482
• Update Time: 2025-06-15

5-(2,4-Dichlorophenyl)-1-methyl-1h-pyrazol-4-amine Chemical and Physical Properties

Names and Identifiers

• 1540864-46-7
• 5-(2,4-dichlorophenyl)-1-methyl-1h-pyrazol-4-amine
• EN300-737402
• 5-(2,4-Dichlorophenyl)-1-methyl-1h-pyrazol-4-amine

• Inchi： 1S/C10H9Cl2N3/c1-15-10(9(13)5-14-15)7-3-2-6(11)4-8(7)12/h2-5H,13H2,1H3
• InChI Key： RXXOXQCRNSIRHM-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1C1=C(C=NN1C)N)Cl

Computed Properties

• Exact Mass: 241.0173527g/mol
• Monoisotopic Mass: 241.0173527g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 227
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 43.8Ų

Additional information on 5-(2,4-Dichlorophenyl)-1-methyl-1h-pyrazol-4-amine

Introduction to 5-(2,4-Dichlorophenyl)-1-methyl-1H-pyrazol-4-amine (CAS No. 1540864-46-7)

5-(2,4-Dichlorophenyl)-1-methyl-1H-pyrazol-4-amine, identified by its Chemical Abstracts Service (CAS) number 1540864-46-7, is a significant compound in the realm of pharmaceutical chemistry and medicinal research. This heterocyclic amine derivative has garnered attention due to its structural features and potential biological activities, making it a subject of extensive study in drug discovery and development.

The molecular structure of 5-(2,4-Dichlorophenyl)-1-methyl-1H-pyrazol-4-amine consists of a pyrazole core substituted with a 2,4-dichlorophenyl group at the 5-position and a methyl group at the 1-position. This particular arrangement of functional groups contributes to its unique chemical properties and reactivity, which are exploited in various synthetic pathways and biological assays.

In recent years, there has been growing interest in pyrazole derivatives as pharmacophores due to their broad spectrum of biological activities. Studies have demonstrated that compounds incorporating the pyrazole scaffold exhibit properties such as antimicrobial, anti-inflammatory, and anticancer effects. The presence of chlorine atoms in the 2,4-dichlorophenyl moiety further enhances the compound's potential by influencing its electronic distribution and interactions with biological targets.

One of the most compelling aspects of 5-(2,4-Dichlorophenyl)-1-methyl-1H-pyrazol-4-amine is its role as a key intermediate in the synthesis of more complex pharmaceutical agents. Researchers have leveraged this compound to develop novel molecules with enhanced therapeutic profiles. For instance, its structural framework has been modified to create derivatives that exhibit improved solubility, bioavailability, and target specificity.

The pharmacological evaluation of 5-(2,4-Dichlorophenyl)-1-methyl-1H-pyrazol-4-amine has revealed promising results in preclinical studies. These investigations have focused on its interaction with various enzymes and receptors involved in disease pathways. Notably, the compound has shown inhibitory activity against certain kinases and transcription factors, which are critical in regulating cellular processes such as proliferation and differentiation. Such findings suggest its potential utility in treating conditions like cancer and inflammatory disorders.

Advances in computational chemistry have further facilitated the exploration of 5-(2,4-Dichlorophenyl)-1-methyl-1H-pyrazol-4-amine's properties. Molecular modeling techniques have been employed to predict binding affinities and optimize lead structures. These simulations have provided valuable insights into the compound's mechanism of action and have guided the design of more effective analogs.

The synthesis of 5-(2,4-Dichlorophenyl)-1-methyl-1H-pyrazol-4-amine involves multi-step organic reactions that highlight the compound's synthetic versatility. Key steps include chlorination of the phenyl ring, condensation with hydrazine derivatives to form the pyrazole core, and subsequent functionalization with methyl groups. These synthetic strategies underscore the importance of 5-(2,4-Dichlorophenyl)-1-methyl-1H-pyrazol-4-amine as a building block in medicinal chemistry.

Recent research has also explored the metabolic stability and pharmacokinetic profile of 5-(2,4-Dichlorophenyl)-1-methyl-1H-pyrazol-4-amine. Studies have shown that the compound undergoes selective biotransformation in vivo, which could influence its therapeutic efficacy and potential side effects. Understanding these metabolic pathways is crucial for optimizing drug formulations and ensuring patient safety.

The future prospects for 5-(2,4-Dichlorophenyl)-1-methyl-1H-pyrazol-4-amine are vast. Ongoing investigations aim to expand its applications into new therapeutic areas by exploring novel derivatives and combination therapies. The compound's unique structural features make it a versatile candidate for further development, offering hope for innovative treatments across multiple disease domains.

In conclusion,5-(2,4-Dichlorophenyl)-1-methyl-1H-pyrazol-4-amine (CAS No. 1540864-46-7) represents a significant advancement in pharmaceutical research. Its structural complexity, coupled with promising biological activities, positions it as a valuable asset in the quest for novel therapeutics. As scientific understanding continues to evolve, this compound is poised to play an increasingly important role in addressing unmet medical needs.